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Compound of Interest

Para-methyl 4-anilino-1-boc-
Compound Name:
piperidine

cat. No.: B8811508

For Researchers, Scientists, and Drug Development Professionals

The accurate identification and quantification of 4-anilinopiperidine derivatives, a class of
synthetic compounds that includes the potent opioid fentanyl and its numerous analogs, are of
paramount importance in pharmaceutical research, forensic analysis, and clinical toxicology.
The reliability of these analytical measurements hinges on the quality of the reference
standards used for instrument calibration and method validation. This guide provides an
objective comparison of commercially available analytical reference standards for 4-
anilinopiperidine derivatives, supported by experimental data and detailed methodologies.

Comparison of Analytical Reference Standards

A variety of suppliers offer analytical reference standards for 4-anilinopiperidine derivatives,
primarily as Certified Reference Materials (CRMs) and analytical standards. CRMs are
produced under a robust quality system, such as ISO 17034, and come with a certificate of
analysis that provides a certified value for purity or concentration with a stated uncertainty. This
makes them ideal for quantitative applications and for ensuring metrological traceability.

Below is a comparison of representative analytical reference standards from prominent
suppliers.
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Mandatory Visualizations
Signaling Pathway of 4-Anilinopiperidine Derivatives

Most 4-anilinopiperidine derivatives exert their potent analgesic and euphoric effects by acting
as agonists at the p-opioid receptor (MOR), a G-protein coupled receptor (GPCR). The binding
of these compounds to the MOR initiates a cascade of intracellular signaling events.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.cerilliant.com/products/catalog/items/details?itemNo=fd0d8413-a7c8-4e18-b3e3-d416a96f0a52
https://www.lgcstandards.com/FR/en/Forensic-and-Toxicology-Reference-Materials/Opiate-and-Opioid-Reference-Materials-/cat/279768
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8811508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

p-Opioid Receptor Signaling Pathway

Extracellular

4-Anilinopiperidine
Derivative (Agonist)

Binds to

Cell Megmbrane

p-Opioid Receptor
(GPCR)

Activates

Intracellular

G-protein
Activates Inh|bits
Adenylyl Cyclase
v -
Decregses K+ Channel Ca2+ Channel
production of
Leads to Reduces
CAMP == Hyperpolarization Neurotransmitter

! YPerp Release
I
I
I
I
I
I
I

Analgesia ————

Click to download full resolution via product page

Caption: p-Opioid Receptor Signaling Pathway for 4-Anilinopiperidine Derivatives.
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Experimental Workflow for Analysis

The analysis of 4-anilinopiperidine derivatives in forensic or research samples typically follows
a standardized workflow to ensure accurate and reliable results.

Analytical Workflow for 4-Anilinopiperidine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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